Cas no 1801454-23-8 (3-Hydroxy-2,3,4,7-tetrahydro-azepine-1-carboxylic acid benzyl ester)

• Product Name: 3-Hydroxy-2,3,4,7-tetrahydro-azepine-1-carboxylic acid benzyl ester
• CAS No: 1801454-23-8
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD30747818
• CID: 5162267
• PubChem ID: 118230276
• Update Time: 2025-06-25

3-Hydroxy-2,3,4,7-tetrahydro-azepine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2,3,4,7-tetrahydro-azepine-1-carboxylic acid benzyl ester
• 1H-Azepine-1-carboxylic acid, hexahydro-3-hydroxy-, phenylmethyl ester

• MDL： MFCD30747818
• Inchi： 1S/C14H19NO3/c16-13-8-4-5-9-15(10-13)14(17)18-11-12-6-2-1-3-7-12/h1-3,6-7,13,16H,4-5,8-11H2
• InChI Key： ADANQYYHJVOFNG-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCCC(O)C1

Additional information on 3-Hydroxy-2,3,4,7-tetrahydro-azepine-1-carboxylic acid benzyl ester

3-Hydroxy-2,3,4,7-Tetrahydro-Azepine-1-Carboxylic Acid Benzyl Ester (CAS No. 1801454-23-8): A Comprehensive Overview

The compound 3-Hydroxy-2,3,4,7-Tetrahydro-Azepine-1-Carboxylic Acid Benzyl Ester, identified by the CAS registry number 1801454-23-8, is a structurally complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of azepines, which are seven-membered nitrogen-containing heterocycles. The presence of a hydroxyl group at the 3-position and a benzyl ester at the 1-position introduces unique functional groups that contribute to its diverse chemical properties and biological activities.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery. The benzyl ester group is particularly valuable in medicinal chemistry due to its ability to enhance bioavailability and stability during pharmacokinetic studies.

One of the most intriguing aspects of 3-Hydroxy-2,3,4,7-Tetrahydro-Azepine-1-Carboxylic Acid Benzyl Ester is its potential as a lead compound in the development of novel therapeutic agents. Researchers have demonstrated that this compound exhibits promising activity in preclinical models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The hydroxyl group at the 3-position plays a critical role in modulating the compound's interaction with neuronal receptors, making it a compelling candidate for further investigation.

Moreover, recent studies have highlighted the importance of azepine derivatives in anti-inflammatory and analgesic therapies. The tetrahydroazepine ring system is known to possess potent anti-inflammatory properties, which are further enhanced by the presence of the hydroxyl and benzyl ester groups. These findings suggest that CAS No. 1801454-23-8 could be a valuable addition to the arsenal of compounds being explored for treating chronic inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that the benzyl ester group significantly improves oral bioavailability, making it an attractive option for drug delivery. Additionally, studies on its metabolic pathways have revealed that the compound undergoes efficient hepatic metabolism, minimizing systemic toxicity and enhancing its safety profile.

In conclusion, 3-Hydroxy-2,3,4,7-Tetrahydro-Azepine-1-Carboxylic Acid Benzyl Ester (CAS No. 1801454-23-8) represents a promising lead compound with diverse applications in medicinal chemistry and pharmacology. Its unique structural features and favorable pharmacokinetic properties make it an ideal candidate for further exploration in drug discovery programs targeting neurodegenerative and inflammatory diseases. As research continues to uncover new insights into its biological activities and therapeutic potential, this compound is poised to play a significant role in advancing modern medicine.